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Compound of Interest

Compound Name: NF023 hexasodium

Cat. No.: B1209529 Get Quote

These guidelines are intended for researchers, scientists, and drug development professionals

to ensure the proper storage, handling, and utilization of NF023 hexasodium powder, a

selective and competitive P2X1 receptor antagonist.[1][2] Adherence to these protocols is

critical for maintaining compound integrity and ensuring experimental accuracy and

reproducibility.

Storage and Stability
Proper storage of NF023 hexasodium powder is essential to prevent degradation and

maintain its biological activity. The compound is hygroscopic and should be stored desiccated.

Table 1: Recommended Storage Conditions for NF023 Hexasodium
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Form
Storage
Temperature

Duration Notes

Powder -20°C 3 years

Store at low

temperature and keep

away from moisture.

[1]

2-8°C Not specified
Shipped at ambient

temperature.

In Solvent -80°C 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

-20°C Not specified

Following

reconstitution, aliquot

and freeze.

Handling and Safety Precautions
While one safety data sheet indicates that NF023 is not classified as a hazardous substance, it

is prudent to follow standard laboratory safety practices when handling any chemical.[3]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and gloves, to prevent skin and eye contact.[4]

Engineering Controls: Handle the powder in a well-ventilated area, preferably in a chemical

fume hood, to avoid inhalation of dust.

General Hygiene: Avoid ingestion and inhalation.[4] Wash hands thoroughly after handling.

Change contaminated clothing immediately.

Spill Response: In case of a spill, avoid dust formation.[4] Collect the spilled material and

place it in a suitable, closed container for disposal.[4]

First Aid:

Inhalation: Move to fresh air. If symptoms persist, consult a doctor.[3]
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Skin Contact: Wash off with soap and plenty of water.[4]

Eye Contact: Rinse with running water for several minutes.[3]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical

attention if symptoms occur.[4]

Experimental Protocols
3.1. Preparation of Aqueous Stock Solutions

NF023 hexasodium is soluble in water.[2] The following protocol outlines the preparation of an

aqueous stock solution.

Materials:

NF023 hexasodium powder

Nuclease-free water (H₂O)

Sterile polypropylene or glass vials

Calibrated pipettes

Analytical balance

Sonicator

Protocol:

Equilibration: Allow the vial of NF023 hexasodium powder to reach room temperature

before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of NF023 powder.

Solubilization: Add the calculated volume of H₂O to the powder to achieve the desired

concentration. (See Table 2 for solubility information).
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Dissolution: Vortex the solution to facilitate dissolution. Sonication is recommended to ensure

the powder is completely dissolved.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -80°C for up

to one year or -20°C.[1] Avoid repeated freeze-thaw cycles.

Table 2: Solubility of NF023 Hexasodium in Water

Source Reported Solubility Molar Equivalent

TargetMol 105.3 mg/mL 90.08 mM

Tocris Bioscience 100 mg/mL Not specified

Table 3: Example Volumes for Reconstitution

Target
Concentration

Volume of H₂O for
1 mg

Volume of H₂O for
5 mg

Volume of H₂O for
10 mg

1 mM 0.8555 mL 4.2775 mL 8.5549 mL

5 mM 0.1711 mL 0.8555 mL 1.7110 mL

10 mM 0.0855 mL 0.4277 mL 0.8555 mL

50 mM 0.0171 mL 0.0855 mL 0.1711 mL

Calculations are based on a molecular weight of 1168.92 g/mol .[1]

Visualized Workflows and Pathways
4.1. NF023 Solution Preparation Workflow
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Caption: Workflow for the preparation of NF023 hexasodium stock solutions.
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4.2. Simplified Signaling Pathway of NF023

NF023 acts as a selective and competitive antagonist of the P2X1 receptor.[1][2][5] It inhibits

the binding of ATP to the receptor, thereby blocking downstream signaling.

NF023 Mechanism of Action

ATP

P2X1 Receptor

NF023

Downstream
Signaling

Click to download full resolution via product page

Caption: NF023 competitively antagonizes the P2X1 receptor, blocking ATP binding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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